Cas no 1105226-40-1 (2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide)

• Product Name: 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide
• CAS No: 1105226-40-1
• MF: C₁₆H₁₇ClFN₅O₂S₂
• MW: 429.919882535934
• CID: 5818853
• PubChem ID: 30865206
• Update Time: 2025-10-29

2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide
• 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide
• 2-((5-(4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide
• VU0645790-1
• AKOS024511760
• 1105226-40-1
• F5520-0753

• Inchi： 1S/C16H17ClFN5O2S2/c1-19-12(24)9-26-16-21-20-15(27-16)23-7-5-22(6-8-23)14(25)13-10(17)3-2-4-11(13)18/h2-4H,5-9H2,1H3,(H,19,24)
• InChI Key： OJNUTXQGWUASAL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1=NN=C(N2CCN(C(=O)C3=C(F)C=CC=C3Cl)CC2)S1

Computed Properties

• Exact Mass: 429.0496230g/mol
• Monoisotopic Mass: 429.0496230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų

Additional information on 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide

Introduction to 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide and Its Significance in Modern Chemical Research

Compound with the CAS number 1105226-40-1 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The compound, formally known as 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide, represents a unique blend of structural complexity and potential therapeutic applications. This introduction aims to delve into the properties, synthesis, and emerging applications of this compound, highlighting its relevance in contemporary scientific endeavors.

The molecular structure of 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide is characterized by a piperazine ring linked to a thiadiazole moiety, which is further functionalized with a chloro-substituted and fluoro-substituted benzoyl group. This intricate arrangement not only contributes to the compound's distinct chemical profile but also opens up numerous possibilities for its interaction with biological targets. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of pharmacological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine ring in 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide is particularly noteworthy, as it is a common pharmacophore in drugs that target serotonin and dopamine receptors. These receptors play crucial roles in various neurological disorders, including depression, anxiety, and schizophrenia. The thiadiazole moiety further enhances the compound's potential as a pharmacological agent by providing additional binding sites for biological targets.

The synthesis of 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the piperazine-thiadiazole core through cyclization reactions, followed by functionalization with the 2-chloro-6-fluorobenzoyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired substitution patterns. These methods not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure.

The pharmacological properties of 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-methylacetamide have been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent activity against various neurological disorders. Its ability to interact with serotonin and dopamine receptors suggests that it may have therapeutic potential in treating conditions such as depression and schizophrenia. Additionally, its structural similarity to known antipsychotic drugs makes it an attractive candidate for further development.

The compound's mechanism of action is believed to involve modulation of neurotransmitter release and receptor function. By binding to specific serotonin and dopamine receptors, it can alter the balance of neurotransmitters in the brain, which may lead to improvements in symptoms associated with neurological disorders. This mechanism aligns well with current trends in drug development, which emphasize targeted therapy and personalized medicine.

In addition to its potential therapeutic applications, 2-({5-[4-(2-chloro-6-fluorobenzoyl)piperazin-1-y] l]-1,3,4-thiadiazol - 2 - ylsulfanyl ) - N - methylacetamide has also shown promise in other areas of research. Its unique chemical structure makes it a valuable tool for studying molecular interactions and developing new synthetic methodologies. Researchers have utilized this compound as a scaffold for designing novel molecules with enhanced pharmacological properties. This approach has led to the discovery of several promising candidates for further clinical development.

The future prospects for CAS no1105226 - 40 - 1 are exciting and multifaceted. Ongoing research aims to optimize its synthesis for large-scale production and explore new therapeutic applications. Additionally, computational modeling techniques are being employed to predict how modifications to its structure may affect its pharmacological activity. These efforts are expected to yield new insights into its potential as a drug candidate.

In conclusion, 2 - ( { 5 - [ 4 - ( 2 - chloro - 6 - fluorobenzoyl ) piperazin - 1 - y l ] - 1 , 3 , 4 - thiadiazol - 2 - y l } sulfanyl ) - N - methylacetamide, with CAS number 1105226 - 40 - 1, represents a significant advancement in chemical research. Its complex structure and diverse pharmacological properties make it a valuable asset in the development of new drugs for neurological disorders. As research continues to uncover new applications for this compound, its importance in modern chemical science is sure to grow.